Cas no 100010-99-9 (2-octoxypropan-1-ol)

• Product Name: 2-octoxypropan-1-ol
• CAS No: 100010-99-9
• MF: C₁₁H₂₄O₂
• MW: 188.307064056396
• CID: 1124543
• PubChem ID: 10058298
• Update Time: 2025-04-20

2-octoxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-octoxypropan-1-ol
• 29117-02-0
• DTXSID00434861
• 1-Propanol, 2-(octyloxy)-
• 100010-99-9
• 2-octyloxypropanol
• SCHEMBL9070383
• Poly[oxy(methyl-1,2-ethanediyl)],.alpha.-octyl-.omega.-hydroxy-

• Inchi： 1S/C11H24O2/c1-3-4-5-6-7-8-9-13-11(2)10-12/h11-12H,3-10H2,1-2H3
• InChI Key： FWFAVISHBVXODB-UHFFFAOYSA-N
• SMILES： O(C(C)CO)CCCCCCCC

Computed Properties

• Exact Mass: 188.17772
• Monoisotopic Mass: 188.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 94.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46